N-doped 3D porous carbon materials derived from hierarchical porous IRMOF-3 using a citric acid modulator: fabrication and application in lithium ion batteries as anode materials†
Dalton Transactions Pub Date: 2020-06-09 DOI: 10.1039/D0DT01706J
Abstract
N-doped three-dimensional carbon nanostructured materials were obtained by calcinating hierarchical porous IRMOF-3 materials, and were fabricated in the presence of citric acid as a modulator via the conventional synthetic protocol, at 900 °C in an Ar atmosphere. The resultant carbon materials were used as anode materials for lithium ion batteries, and exhibited excellent lithium storage capacity and cycling stability and maintained a capacity of about 555 mA h g−1 at the current density of 0.2 A g−1 after 100 cycles.
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